Cas no 2763780-14-7 (methyl({2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethyl})amine)

• Product Name: methyl({2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethyl})amine
• CAS No: 2763780-14-7
• MF: C₅H₈F₃N₃
• MW: 167.13233089447
• CID: 5560452
• PubChem ID: 165995971
• Update Time: 2023-07-07

methyl({2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-37336303
• methyl({2-[3-(trifluoromethyl)-3H-diazirin-3-yl]ethyl})amine
• 2763780-14-7

• Inchi： 1S/C5H8F3N3/c1-9-3-2-4(10-11-4)5(6,7)8/h9H,2-3H2,1H3
• InChI Key： SGOQSUJTQKBQGC-UHFFFAOYSA-N
• SMILES： FC(C1(CCNC)N=N1)(F)F

Computed Properties

• Exact Mass: 167.06703175g/mol
• Monoisotopic Mass: 167.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.8Ų